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Compound of Interest

Compound Name: 1-Bromo-2,2-dimethoxypropane

CAS No.: 126-38-5

Cat. No.: B085933

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 1-Bromo-2,2-dimethoxypropane. Adherence to these guidelines is

critical for ensuring laboratory safety and minimizing risks.

Hazard Identification and Personal Protective
Equipment (PPE)
1-Bromo-2,2-dimethoxypropane is a flammable liquid and vapor that can cause skin irritation,

serious eye irritation, and may cause respiratory irritation.[1][2][3] It is crucial to use appropriate

personal protective equipment (PPE) to mitigate these risks.

Quantitative Data Summary

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b085933#bc-rfq
https://www.benchchem.com/product/b085933/docs?utm_src=pdf-body#essential-safety-and-operational-guide-for-1-bromo-2-2-dimethoxypropane
https://www.benchchem.com/product/b085933/docs?utm_src=pdf-body#essential-safety-and-operational-guide-for-1-bromo-2-2-dimethoxypropane
https://www.guidechem.com/msds/126-38-5.html
https://www.fishersci.com/shop/products/1-bromo-2-2-dimethoxypropane-98-thermo-scientific/AAA1113909
https://www.chemsrc.com/en/cas/126-38-5_122178.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085933?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

CAS Number 126-38-5 [4]

Molecular Formula C5H11BrO2

Molecular Weight 183.04 g/mol

Boiling Point 83 - 87 °C / 80 mmHg

Density 1.355 g/mL at 25 °C

Refractive Index n20/D 1.447

Hazard Class 3 (Flammable Liquid) [2]

Packing Group III [2]

Recommended Personal Protective Equipment (PPE)
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PPE Category Specifications Rationale

Eye and Face Protection

Safety glasses with side-

shields or goggles. A face

shield is recommended when

handling larger quantities.

To protect against splashes

and vapors that can cause

serious eye irritation.[3][5]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene).

Inspect gloves for integrity

before use. A lab coat or

chemical-resistant apron is

mandatory.

To prevent skin contact which

can cause irritation.[1][5]

Respiratory Protection

Use in a well-ventilated area,

preferably within a chemical

fume hood.[3] If ventilation is

inadequate, a NIOSH-

approved respirator with an

organic vapor cartridge is

necessary.

To avoid inhalation of vapors

which may cause respiratory

irritation.[1][3]

Body Protection

Impervious clothing and flame-

retardant antistatic protective

clothing should be worn.[5]

To protect from skin contact

and in case of fire.

Operational Plan: Step-by-Step Handling Procedure
Preparation:

Review the Safety Data Sheet (SDS): Before handling, thoroughly read and understand the

SDS for 1-Bromo-2,2-dimethoxypropane.

Ensure Proper Ventilation: Work in a well-ventilated area, ideally inside a certified chemical

fume hood.[3]

Gather all necessary PPE: Don all required PPE as outlined in the table above.

Prepare a Spill Kit: Have a spill kit readily available that is appropriate for flammable liquids.
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Grounding and Bonding: Ground and bond containers and receiving equipment to prevent

static discharge, which can be an ignition source.[1]

Handling:

Dispensing: Use non-sparking tools when opening and dispensing the chemical.[1]

Avoid Inhalation and Contact: Avoid breathing vapors and prevent contact with skin and

eyes.[5]

Keep Away from Ignition Sources: Keep the chemical away from heat, sparks, open flames,

and other ignition sources.[1] No smoking in the handling area.[1]

Container Management: Keep the container tightly closed when not in use to prevent the

release of flammable vapors.[1]

Post-Handling:

Decontamination: Thoroughly wash hands and any exposed skin with soap and water after

handling.[1]

Storage: Store in a cool, dry, and well-ventilated area away from incompatible materials such

as strong oxidizing agents.[4] The storage area should be designated for flammable liquids.

[5] Store locked up.[1]

Disposal Plan
Waste Collection:

Collect waste 1-Bromo-2,2-dimethoxypropane and any contaminated materials (e.g.,

gloves, absorbent pads) in a designated, properly labeled, and sealed container.

Do not mix with other waste streams unless explicitly permitted by your institution's

hazardous waste disposal guidelines.

Disposal Procedure:

Dispose of the chemical waste through a licensed hazardous waste disposal company.
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Follow all local, state, and federal regulations for the disposal of flammable and halogenated

organic compounds.[4]

Do not dispose of this chemical down the drain.[4]

Emergency Procedures
Spill Response:

Evacuate: Immediately evacuate the area and alert others.

Ventilate: Ensure the area is well-ventilated.

Contain: If safe to do so, contain the spill using an inert absorbent material (e.g., sand,

vermiculite).

Clean-up: Use non-sparking tools to collect the absorbed material and place it in a sealed

container for disposal.

Decontaminate: Decontaminate the spill area.

First Aid:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[3] Seek immediate medical attention.[3]

Skin Contact: Immediately remove all contaminated clothing and wash the affected skin with

plenty of soap and water.[1] If skin irritation occurs, seek medical advice.[1]

Inhalation: Move the person to fresh air and keep them comfortable for breathing.[1] If the

person feels unwell, call a poison center or doctor.[1]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

Seek immediate medical attention.[6]

Visual Workflow Diagrams
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Caption: Workflow for the safe handling of 1-Bromo-2,2-dimethoxypropane.
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Caption: Emergency response procedures for a spill or exposure incident.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b085933/docs?utm_src=pdf-body-img#essential-safety-and-operational-guide-for-1-bromo-2-2-dimethoxypropane
https://www.benchchem.com/product/b085933?utm_src=pdf-custom-synthesis#bc-rfq
https://www.guidechem.com/msds/126-38-5.html
https://www.fishersci.com/shop/products/1-bromo-2-2-dimethoxypropane-98-thermo-scientific/AAA1113909
https://www.fishersci.com/shop/products/1-bromo-2-2-dimethoxypropane-98-thermo-scientific/AAA1113909
https://www.chemsrc.com/en/cas/126-38-5_122178.html
https://www.fishersci.com/store/msds?partNumber=AAA11139&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://dept.harpercollege.edu/chemistry/sds/1-bromo-2,2-dimethylpropane.pdf
https://assets.thermofisher.cn/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.benchchem.com/product/b085933/docs#essential-safety-and-operational-guide-for-1-bromo-2-2-dimethoxypropane
https://www.benchchem.com/product/b085933/docs#essential-safety-and-operational-guide-for-1-bromo-2-2-dimethoxypropane
https://www.benchchem.com/product/b085933/docs#essential-safety-and-operational-guide-for-1-bromo-2-2-dimethoxypropane
https://www.benchchem.com/product/b085933/docs#essential-safety-and-operational-guide-for-1-bromo-2-2-dimethoxypropane
https://www.benchchem.com/product/b085933?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085933?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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